Cas no 294668-48-7 (4-methyl-5,12-dithia-3-azatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),3,7,10-pentaen-8-ol)

• Product Name: 4-methyl-5,12-dithia-3-azatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),3,7,10-pentaen-8-ol
• CAS No: 294668-48-7
• MF: C₁₀H₇NOS₂
• MW: 221.298679590225
• CID: 249167
• PubChem ID: 613488
• Update Time: 2025-08-01

4-methyl-5,12-dithia-3-azatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),3,7,10-pentaen-8-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-e]benzothiazol-5-ol,2-methyl-
• Thieno[2,3-e]benzothiazol-5-ol, 2-methyl- (9CI)
• 2-Methylthieno[3',2':5,6]benzo[1,2-d]thiazol-5-ol
• 4-methyl-5,12-dithia-3-azatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),3,7,10-pentaen-8-ol
• CBDivE_014774
• NCGC00320019-01
• AB01316556-02
• EN300-04386
• AS-871/02809043
• 2-Methyl-thieno[2',3':3,4]benzo[2,1-d]thiazol-5-ol
• CKCVIZASFQSRBN-UHFFFAOYSA-N
• 2-Methylthieno[2,3-E][1,3]benzothiazol-5-ol #
• MFCD00456559
• HMS1765G08
• 4-methyl-5,12-dithia-3-azatricyclo[7.3.0.0,2,6]dodeca-1,3,6,8,10-pentaen-8-ol
• C10H7NOS2
• F0239-0260
• Z56822634
• 2-Methylthieno[2,3-E][1,3]benzothiazol-5-ol
• 294668-48-7
• AKOS000533427
• G32324
• STK370685

• Inchi： 1S/C10H7NOS2/c1-5-11-9-8(14-5)4-7(12)6-2-3-13-10(6)9/h2-4,12H,1H3
• InChI Key： CKCVIZASFQSRBN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C=C(C1C=CSC2=1)O

Computed Properties

• Exact Mass: 220.99700
• Monoisotopic Mass: 220.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.60000
• LogP: 3.52500